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Compound of Interest

Compound Name: Phenylselenyl chloride

Cat. No.: B045611 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Phenylselenyl chloride (C₆H₅ClSe) is a versatile reagent in organic synthesis, valued for its

utility in introducing selenium functionalities into molecules. However, its reactivity is

accompanied by significant toxicity, making strict adherence to safety protocols paramount.

This technical guide provides an in-depth overview of the safety precautions, handling

procedures, and emergency responses necessary for the safe use of phenylselenyl chloride
in a laboratory setting.

Hazard Identification and Classification
Phenylselenyl chloride is a hazardous substance that presents multiple risks upon exposure.

It is classified as acutely toxic if swallowed or inhaled and may cause damage to organs,

particularly the liver, through prolonged or repeated exposure.[1][2][3] It is also corrosive and

can cause severe skin burns and eye damage.[4] The compound is moisture-sensitive and has

a strong, unpleasant odor (stench).[2][3]

GHS Hazard Statements:

H301 + H331: Toxic if swallowed or if inhaled.[2][5]

H314: Causes severe skin burns and eye damage.[4]

H373: May cause damage to organs through prolonged or repeated exposure.[1][2][3][4]
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H410: Very toxic to aquatic life with long lasting effects.[2][4]

Physical and Chemical Properties
A clear understanding of the physical and chemical properties of phenylselenyl chloride is

essential for its safe handling and storage.

Property Value Source

Appearance
Orange solid / Light yellow to

Brown powder to crystal
[2][4][6]

Molecular Formula C₆H₅ClSe [2][3]

Molecular Weight 191.53 g/mol [5]

CAS Number 5707-04-0 [2][3]

Melting Point 61 - 65 °C / 141.8 - 149 °F [2][3]

Boiling Point 120 °C / 248 °F [2][3]

Solubility

Soluble in methanol.[7] The

product is water soluble, and

may spread in water systems.

[2]

Stability

Moisture sensitive.[2] Stable,

but may be air or moisture

sensitive.[7]

Incompatibilities
Strong oxidizing agents, strong

bases.[3][6]

Hazardous Decomposition

Products

Hydrogen chloride, carbon

monoxide, carbon dioxide,

selenium/selenium oxides.[6]

Exposure Controls and Personal Protection
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To minimize the risk of exposure, a multi-layered approach combining engineering controls,

administrative controls, and personal protective equipment (PPE) is mandatory.

Engineering Controls
Fume Hood: All work with phenylselenyl chloride must be conducted in a properly

functioning chemical fume hood to control airborne concentrations.[1][2][6]

Ventilation: Ensure adequate general laboratory ventilation.[6]

Personal Protective Equipment (PPE)
PPE Specifications Source

Eye/Face Protection

Chemical safety goggles or a

face shield as described by

OSHA's eye and face

protection regulations in 29

CFR 1910.133 or European

Standard EN166.

[6]

Skin Protection

Appropriate protective gloves

(e.g., nitrile rubber) to prevent

skin exposure. Wear

appropriate protective clothing

to prevent skin exposure.

[6]

Respiratory Protection

If exposure limits are exceeded

or if irritation or other

symptoms are experienced,

use a NIOSH/MSHA or

European Standard EN 149

approved respirator.[6] Follow

OSHA respirator regulations

found in 29 CFR 1910.134 or

European Standard EN 149.[6]
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Adherence to a strict protocol for handling and storage is critical to prevent accidents and

exposure.

Handling
Preparation: Before handling, ensure all necessary PPE is donned correctly. Have all

required equipment and reagents within the fume hood to minimize movement.

Inert Atmosphere: Handle under an inert gas (e.g., nitrogen or argon) to protect from

moisture.[8]

Dispensing: Carefully weigh and dispense the solid reagent in the fume hood. Avoid creating

dust.

Reaction Setup: Keep the reaction vessel closed as much as possible.

Post-Handling: Thoroughly wash hands and any exposed skin after handling.[2][3] Do not

eat, drink, or smoke in the work area.[2][6]

Storage
Container: Store in a tightly closed container.[6][8]

Location: Keep in a dry, cool, and well-ventilated place.[2][6][8]

Incompatibilities: Store away from strong oxidizing agents and strong bases.[3]

Moisture Protection: Store under a nitrogen blanket to protect from moisture.[6]

Experimental Workflow: Safe Handling of
Phenylselenyl Chloride
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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